Cas no 476211-17-3 (2-(2,3-dihydro-1H-1,3-benzodiazol-2-ylidene)-3-(4-nitrophenyl)-3-oxopropanenitrile)

2-(2,3-Dihydro-1H-1,3-benzodiazol-2-ylidene)-3-(4-nitrophenyl)-3-oxopropanenitrile is a specialized organic compound featuring a benzodiazole core conjugated with a nitrophenyl and cyanoenone moiety. This structure imparts unique electronic and photophysical properties, making it valuable in applications such as organic synthesis, dye chemistry, and materials science. The presence of both electron-withdrawing (nitro and cyano) and electron-donating (benzodiazole) groups enhances its reactivity in cyclization and condensation reactions. Its extended π-conjugation system suggests potential utility in optoelectronic materials or as a precursor for heterocyclic frameworks. The compound's stability and functional group diversity allow for further derivatization, supporting its use in advanced chemical research and development.
2-(2,3-dihydro-1H-1,3-benzodiazol-2-ylidene)-3-(4-nitrophenyl)-3-oxopropanenitrile structure
476211-17-3 structure
Product Name:2-(2,3-dihydro-1H-1,3-benzodiazol-2-ylidene)-3-(4-nitrophenyl)-3-oxopropanenitrile
CAS No:476211-17-3
MF:C16H10N4O3
MW:306.275602817535
CID:6503385
Update Time:2025-06-12

2-(2,3-dihydro-1H-1,3-benzodiazol-2-ylidene)-3-(4-nitrophenyl)-3-oxopropanenitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(2,3-dihydro-1H-1,3-benzodiazol-2-ylidene)-3-(4-nitrophenyl)-3-oxopropanenitrile
    • Benzenepropanenitrile, α-(1,3-dihydro-2H-benzimidazol-2-ylidene)-4-nitro-β-oxo-
    • Inchi: 1S/C16H10N4O3/c17-9-12(16-18-13-3-1-2-4-14(13)19-16)15(21)10-5-7-11(8-6-10)20(22)23/h1-8,18-19H
    • InChI Key: XMQMHDOWPFLLAP-UHFFFAOYSA-N
    • SMILES: C1(C(=O)/C(=C2\NC3=CC=CC=C3N\2)/C#N)=CC=C([N+]([O-])=O)C=C1

Experimental Properties

  • Density: 1.410±0.06 g/cm3(Predicted)
  • Boiling Point: 472.3±45.0 °C(Predicted)
  • pka: -0.31±0.20(Predicted)

2-(2,3-dihydro-1H-1,3-benzodiazol-2-ylidene)-3-(4-nitrophenyl)-3-oxopropanenitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F0193-0349-2μmol
2-(2,3-dihydro-1H-1,3-benzodiazol-2-ylidene)-3-(4-nitrophenyl)-3-oxopropanenitrile
476211-17-3 90%+
2μl
$57.0 2023-05-17
Life Chemicals
F0193-0349-5μmol
2-(2,3-dihydro-1H-1,3-benzodiazol-2-ylidene)-3-(4-nitrophenyl)-3-oxopropanenitrile
476211-17-3 90%+
5μl
$63.0 2023-05-17
Life Chemicals
F0193-0349-10μmol
2-(2,3-dihydro-1H-1,3-benzodiazol-2-ylidene)-3-(4-nitrophenyl)-3-oxopropanenitrile
476211-17-3 90%+
10μl
$69.0 2023-05-17
Life Chemicals
F0193-0349-20μmol
2-(2,3-dihydro-1H-1,3-benzodiazol-2-ylidene)-3-(4-nitrophenyl)-3-oxopropanenitrile
476211-17-3 90%+
20μl
$79.0 2023-05-17
Life Chemicals
F0193-0349-1mg
2-(2,3-dihydro-1H-1,3-benzodiazol-2-ylidene)-3-(4-nitrophenyl)-3-oxopropanenitrile
476211-17-3 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F0193-0349-2mg
2-(2,3-dihydro-1H-1,3-benzodiazol-2-ylidene)-3-(4-nitrophenyl)-3-oxopropanenitrile
476211-17-3 90%+
2mg
$59.0 2023-05-17
Life Chemicals
F0193-0349-3mg
2-(2,3-dihydro-1H-1,3-benzodiazol-2-ylidene)-3-(4-nitrophenyl)-3-oxopropanenitrile
476211-17-3 90%+
3mg
$63.0 2023-05-17
Life Chemicals
F0193-0349-4mg
2-(2,3-dihydro-1H-1,3-benzodiazol-2-ylidene)-3-(4-nitrophenyl)-3-oxopropanenitrile
476211-17-3 90%+
4mg
$66.0 2023-05-17
Life Chemicals
F0193-0349-5mg
2-(2,3-dihydro-1H-1,3-benzodiazol-2-ylidene)-3-(4-nitrophenyl)-3-oxopropanenitrile
476211-17-3 90%+
5mg
$69.0 2023-05-17
Life Chemicals
F0193-0349-10mg
2-(2,3-dihydro-1H-1,3-benzodiazol-2-ylidene)-3-(4-nitrophenyl)-3-oxopropanenitrile
476211-17-3 90%+
10mg
$79.0 2023-05-17

2-(2,3-dihydro-1H-1,3-benzodiazol-2-ylidene)-3-(4-nitrophenyl)-3-oxopropanenitrile Related Literature

Additional information on 2-(2,3-dihydro-1H-1,3-benzodiazol-2-ylidene)-3-(4-nitrophenyl)-3-oxopropanenitrile

Introduction to 2-(2,3-dihydro-1H-1,3-benzodiazol-2-ylidene)-3-(4-nitrophenyl)-3-oxopropanenitrile (CAS No. 476211-17-3)

2-(2,3-dihydro-1H-1,3-benzodiazol-2-ylidene)-3-(4-nitrophenyl)-3-oxopropanenitrile (CAS No. 476211-17-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzodiazepine derivatives and is characterized by its unique structural features, which include a benzodiazepine core and a nitrophenyl substituent. These structural elements contribute to its potential biological activities and therapeutic applications.

The benzodiazepine core is a well-known scaffold in medicinal chemistry, widely used in the development of anxiolytic, sedative, and anticonvulsant drugs. The presence of the nitrophenyl group in 2-(2,3-dihydro-1H-1,3-benzodiazol-2-ylidene)-3-(4-nitrophenyl)-3-oxopropanenitrile adds an additional layer of complexity and functionality, potentially enhancing its pharmacological properties. Recent studies have explored the role of nitrophenyl substituents in modulating the biological activity of various compounds, making this compound a subject of interest for researchers.

In terms of its chemical structure, 2-(2,3-dihydro-1H-1,3-benzodiazol-2-ylidene)-3-(4-nitrophenyl)-3-oxopropanenitrile is a small molecule with a molecular weight of approximately 359.29 g/mol. The compound's structure consists of a benzodiazepine ring system fused with a substituted acrylonitrile moiety. The acrylonitrile group is known for its reactivity and can participate in various chemical reactions, which may be useful in synthetic transformations or drug design.

The synthesis of 2-(2,3-dihydro-1H-1,3-benzodiazol-2-ylidene)-3-(4-nitrophenyl)-3-oxopropanenitrile typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the condensation of 4-nitrobenzaldehyde with a suitable benzodiazepine derivative, followed by further functionalization steps to introduce the acrylonitrile group. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly approaches to synthesizing this compound.

The biological activity of 2-(2,3-dihydro-1H-1,3-benzodiazol-2-ylidene)-3-(4-nitrophenyl)-3-oxopropanenitrile has been extensively studied in various in vitro and in vivo models. Research has shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. For instance, studies have demonstrated that it can inhibit the proliferation of cancer cells by inducing apoptosis and disrupting cell cycle progression. Additionally, the compound has been found to possess anti-inflammatory effects by suppressing the production of pro-inflammatory cytokines.

In the context of drug development, 2-(2,3-dihydro-1H-1,3-benzodiazol-2-ylidene)-3-(4-nitrophenyl)-3-oxopropanenitrile has shown promise as a lead compound for the treatment of various diseases. Its ability to target multiple biological pathways makes it a versatile candidate for further optimization and clinical evaluation. Current research efforts are focused on optimizing its pharmacokinetic properties and reducing potential side effects to enhance its therapeutic potential.

Beyond its therapeutic applications, 2-(2,3-dihydro-1H-1,3-benzodiazol-2-ylidene)-3-(4-nitrophenyl)-3-oxopropanenitrile has also been explored for its use as a probe molecule in biochemical studies. Its unique structure allows it to interact with specific protein targets, providing valuable insights into molecular mechanisms underlying various biological processes. This makes it a useful tool for researchers studying protein-protein interactions and signaling pathways.

In conclusion, 2-(2,3-dihydro-1H-1,3-benzodiazol-2-yli​dene)-3-(4-nitrophenyl)-3-o​xopropanenitrile (CAS No. 476211​ ​ -17 - 0) is a multifaceted compound with significant potential in both research and therapeutic applications. Its unique structural features and biological activities make it an important molecule for ongoing studies in medicinal chemistry and pharmaceutical research. As research continues to advance, it is likely that new insights and applications will emerge, further highlighting the importance of this compound in the scientific community.

Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent